Cas no 2229182-73-2 (1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine)

• Product Name: 1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine
• CAS No: 2229182-73-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5786979
• PubChem ID: 165633469
• Update Time: 2025-05-26

1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine
• 2229182-73-2
• EN300-1970270
• 1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine

• Inchi： 1S/C13H17F2NO/c1-8-5-10-6-9(3-4-11(10)17-8)7-13(2,16)12(14)15/h3-4,6,8,12H,5,7,16H2,1-2H3
• InChI Key： WKAIWAVVPIXSPL-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC2=C(C=1)CC(C)O2)N)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine

Introduction to 1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine (CAS No: 2229182-73-2)

The compound 1,1-Difluoro-2-methyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-amine (CAS No: 2229182-73-) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique functional groups and structural features, which make it a valuable subject for both academic research and industrial applications.

Structural Analysis: The molecule consists of a difluorinated propanamine backbone with a benzofuran moiety attached at the third position. The benzofuran ring, which is partially hydrogenated (as indicated by the "dihydro" designation), introduces aromaticity and potential for conjugation within the molecule. The presence of two methyl groups further enhances the steric and electronic properties of the compound. This combination of functional groups makes it a versatile building block for synthesizing more complex molecules.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed various methodologies, including nucleophilic substitution reactions and catalytic hydrogenation, to construct the molecule efficiently. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm its structure and purity.

Applications in Materials Science: One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for synthesizing polymers, coatings, and electronic materials. For instance, recent research has explored its use in creating self-healing polymers that can repair damage caused by mechanical stress or environmental factors.

Biological Activity: Despite its complexity, this compound has shown limited biological activity in initial assays. However, its structural features suggest potential for modification into bioactive compounds. For example, researchers are investigating its ability to act as a scaffold for drug delivery systems or as a component in enzyme inhibitors.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies are ongoing to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that it is not highly toxic to aquatic life but further research is needed to fully understand its environmental footprint.

Future Directions: The future of this compound lies in its ability to serve as a versatile building block for novel materials and technologies. Researchers are exploring its potential in areas such as nanotechnology, green chemistry, and sustainable materials development. Collaborative efforts between academia and industry are expected to drive innovation in this field.

In conclusion, 1,1-Difluoro-2-methyl-3-(2-methyl